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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate

CAS No.: 21722-83-8

Cat. No.: B1585504

Get Quote

Application Note: High-Resolution GC-MS Profiling of 2-Cyclohexylethyl Acetate in Essential

Oil Matrices

Executive Summary
This application note details a rigorous protocol for the detection and quantification of 2-
Cyclohexylethyl acetate (2-CHEA) in essential oil samples using Gas Chromatography-Mass

Spectrometry (GC-MS). While 2-CHEA is a valuable synthetic fragrance ingredient known for

its powerful pineapple and fruity notes, its presence in "100% natural" essential oils (e.g.,

Mentha, Lavandula, or Citrus oils) often indicates adulteration.

This guide moves beyond basic screening, providing a self-validating workflow that utilizes

dual-column retention indexing and specific mass spectral fragmentation logic to prevent false

positives common in complex terpene matrices.
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Property Data Relevance to Analysis

Compound Name 2-Cyclohexylethyl acetate Target Analyte

CAS Number 21722-83-8 Identification Standard

Molecular Formula C₁₀H₁₈O₂ (MW 170.[1][2]25) MS Molecular Ion (M⁺)

Boiling Point ~222 °C Elution in mid-chromatogram

Solubility Soluble in Ethanol, Hexane
Compatible with standard EO

diluents

Odor Profile Sweet, Fruity, Pineapple, Rose
Sensory marker for

adulteration

Method Development Strategy
Chromatographic Separation Logic
Essential oils are complex mixtures of mono- and sesquiterpenes. 2-CHEA (an ester) must be

resolved from naturally occurring terpene esters (e.g., Linalyl acetate, Geranyl acetate).[1]

Primary Column (Non-Polar): A 5% Phenyl-methylpolysiloxane column (e.g., DB-5MS) is

selected for separation based on boiling point and dispersive forces.[1]

Secondary Column (Polar): A Polyethylene Glycol column (e.g., DB-WAX) provides

orthogonal separation based on polarity, crucial for confirming 2-CHEA co-eluting with

sesquiterpenes on the non-polar phase.[1]

Mass Spectrometry Detection Logic
The electron ionization (EI) fragmentation of 2-CHEA follows a distinct pathway characteristic of

aliphatic acetates.

Base Peak (m/z 43): The acetyl cation [CH₃CO]⁺ is dominant but non-specific.[1]

Diagnostic Ions (m/z 82, 67): The loss of acetic acid (M-60) via McLafferty rearrangement or

1,2-elimination generates the alkene ion (m/z 110), which rapidly degrades to the

cyclohexene ring fragment (m/z 82) and cyclohexenyl cation (m/z 67).[1]
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Experimental Protocol
Reagents and Standards

Reference Standard: 2-Cyclohexylethyl acetate (>98% purity, Sigma-Aldrich/Merck).[1]

Internal Standard (IS):Tridecane (C₁₃H₂₈) or Nonyl Acetate.[1] Tridecane is preferred as it is

chemically inert and elutes in a clear window for most essential oils.[1]

Solvent: n-Hexane (HPLC Grade).[1]

Sample Preparation Workflow
Stock Solution: Dissolve 10 mg 2-CHEA in 10 mL Hexane (1000 ppm).

Internal Standard Solution: Prepare 100 ppm Tridecane in Hexane.

Sample Extraction:

Weigh 50 mg of Essential Oil sample.[1]

Dilute to 1 mL with the Internal Standard Solution.[1]

Vortex for 30 seconds.

Filter through 0.22 µm PTFE syringe filter into an autosampler vial.[1]
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Parameter Setting (Agilent 7890/5977 or equivalent)

Inlet Split/Splitless (Split Ratio 1:50)

Inlet Temp 250 °C

Carrier Gas Helium @ 1.0 mL/min (Constant Flow)

Column DB-5MS UI (30 m × 0.25 mm × 0.25 µm)

Oven Program 60°C (1 min) → 3°C/min to 240°C → Hold 5 min

Transfer Line 280 °C

Ion Source EI (70 eV), 230 °C

Quadrupole 150 °C

Scan Mode
Full Scan (m/z 40–350) for ID; SIM for Trace

Quant

Data Analysis & Identification
Retention Index (RI) Verification
To ensure the peak is 2-CHEA and not an isomer, calculate the Kovats Retention Index (KI)

using a C₈-C₂₀ alkane ladder.[1]

Target RI (DB-5MS):1233 ± 10

Target RI (DB-WAX):1591 ± 15[1]

Note: If the calculated RI deviates by >15 units, the peak is likely a matrix interference (e.g., a

sesquiterpene).

Mass Spectral Confirmation
Confirm identity using the following ion ratios (normalized to Base Peak):

m/z 43: 100% (Base Peak)[1]

m/z 82: ~80-90% (Cyclohexene ring)[1]
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m/z 67: ~60-70% (Ring fragment)[1]

m/z 55: ~45%[1]

m/z 110: <5% (Molecular ion minus Acetic Acid)[1]

Visualized Workflows
Analytical Workflow Diagram
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Caption: Figure 1: Step-by-step decision tree for the detection of 2-Cyclohexylethyl acetate in

essential oils.

Fragmentation Pathway (Mechanistic Insight)

Molecular Ion
[M]+ m/z 170

Transition State
(McLafferty/Elimination)

Ethylcyclohexene
[M-60]+ m/z 110

Acetic Acid
(Neutral Loss)

Acetyl Cation
[CH3CO]+ m/z 43

Cyclohexene Ion
[C6H10]+ m/z 82

-C2H4 Cyclohexenyl Ion
[C6H9]+ m/z 67

-H

Click to download full resolution via product page

Caption: Figure 2: Proposed EI fragmentation pathway showing the formation of characteristic

ions m/z 82 and 43.

Validation & Quality Control
To ensure "Trustworthiness" (E-E-A-T), the method must be validated:

Linearity: Construct a 5-point calibration curve (10–500 ppm). Acceptance criterion: R² >

0.995.[1]

Limit of Detection (LOD): Typically < 1 ppm in scan mode, sufficient for detecting adulteration

levels (usually added at >0.5%).

Recovery: Spike a "clean" Lavender oil sample with 50 ppm 2-CHEA. Recovery should be

85–115%.[1]

Carryover Check: Inject a solvent blank after the highest standard to ensure no memory

effects in the inlet liner.[1]
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Tailing Active sites in liner or column

Replace inlet liner

(deactivated); trim column

head.

Shift in RI
Oven temp calibration or

column aging

Run Alkane Standard (C8-

C20) to recalibrate RI.[1]

Interference at m/z 43 Co-eluting terpenes
Use m/z 82 or 67 for

quantification (Quant Ion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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